Recent advances in targeted drug delivery approaches using dendritic polymers
Biomaterials Science Pub Date: 2014-12-11 DOI: 10.1039/C4BM00351A
Abstract
Since they were first synthesized over 30 years ago, dendrimers have seen rapid translation into various biomedical applications. A number of reports have not only demonstrated their clinical utility, but also revealed novel design approaches and strategies based on the elucidation of underlying mechanisms governing their biological interactions. This review focuses on presenting the latest advances in dendrimer design, discussing the current mechanistic understandings, and highlighting recent developments and targeted approaches using dendrimers in drug/gene delivery.
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